Cas no 1195190-12-5 (3,4-Difluoro-5-methoxyaniline)

• Product Name: 3,4-Difluoro-5-methoxyaniline
• CAS No: 1195190-12-5
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD22414494
• CID: 4562634
• PubChem ID: 58188789
• Update Time: 2025-10-19

3,4-Difluoro-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-5-methoxybenzenamine
• 3,4-Difluoro-5-methoxyaniline
• 3,4-difluoro-5-methoxybenzenamine ISO 9001：2015 REACH
• CS-0442302
• SB75943
• SCHEMBL1119083
• 1195190-12-5
• BS-30236
• ZB0386
• EN300-301915
• GZCZNZZULSBCQG-UHFFFAOYSA-N

• MDL： MFCD22414494
• Inchi： 1S/C7H7F2NO/c1-11-6-3-4(10)2-5(8)7(6)9/h2-3H,10H2,1H3
• InChI Key： GZCZNZZULSBCQG-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=C(F)C(F)=C1

Computed Properties

• Exact Mass: 159.05
• Monoisotopic Mass: 159.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3,4-Difluoro-5-methoxyaniline

Recent Advances in the Application of 3,4-Difluoro-5-methoxyaniline (CAS: 1195190-12-5) in Chemical Biology and Pharmaceutical Research

3,4-Difluoro-5-methoxyaniline (CAS: 1195190-12-5) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility as a building block for heterocyclic compounds with potential therapeutic applications. This research briefing synthesizes the latest findings on this compound's chemical properties, synthetic utility, and biological relevance from peer-reviewed literature published within the past three years.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's crucial role in developing selective kinase inhibitors. Researchers utilized 3,4-difluoro-5-methoxyaniline as a core structural element to create pyrimidine derivatives showing nanomolar activity against EGFR mutants while maintaining excellent selectivity profiles. The electron-withdrawing fluorine atoms and electron-donating methoxy group were found to significantly influence both the binding affinity and metabolic stability of the resulting compounds.

In synthetic chemistry applications, a breakthrough published in Organic Letters (2022) described an innovative palladium-catalyzed cross-coupling protocol using 1195190-12-5 as a coupling partner. This method enabled the efficient synthesis of complex biaryl structures with potential applications in material science and drug discovery. The study reported exceptional yields (85-92%) under mild reaction conditions, highlighting the compound's synthetic versatility.

Recent pharmacological investigations have explored the metabolic fate of 3,4-difluoro-5-methoxyaniline derivatives. A 2023 ADMET study revealed that fluorination at the 3,4 positions significantly improves metabolic stability compared to non-fluorinated analogs, with hepatic microsomal half-lives increasing from 12 minutes to over 90 minutes. This property makes the compound particularly valuable for designing drugs with improved pharmacokinetic profiles.

The agrochemical sector has also benefited from applications of this intermediate. A patent filed in 2024 describes novel herbicidal compounds derived from 3,4-difluoro-5-methoxyaniline showing selective activity against resistant weed species at application rates as low as 50 g/ha. The unique electronic properties imparted by the fluorine atoms appear crucial for both potency and environmental persistence characteristics.

Ongoing research directions include exploring the compound's potential in PET tracer development (taking advantage of the fluorine-18 isotope) and as a scaffold for covalent inhibitors targeting cysteine residues. Preliminary results presented at the 2024 ACS National Meeting suggest that derivatives of 1195190-12-5 may offer new opportunities in targeted protein degradation strategies.

Safety evaluations continue to evolve, with recent toxicological studies indicating that proper handling protocols are essential due to potential aromatic amine reactivity. However, properly protected derivatives show favorable safety profiles in preclinical models, supporting their continued development in pharmaceutical applications.